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Compound of Interest

Compound Name: Dihydropyrocurzerenone

Cat. No.: B192218

An In-depth Technical Guide to
Dihydropyrocurzerenone

This technical guide provides a comprehensive overview of the current scientific understanding
of Dihydropyrocurzerenone, a furanosesquiterpene of interest to researchers in natural
product chemistry and drug development. This document collates available data on its
chemical properties, natural sources, and the methodologies for its isolation and
characterization.

Physicochemical Properties

Dihydropyrocurzerenone is a sesquiterpenoid compound. Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value

CAS Number 59462-26-9[1]

Molecular Formula C15H180][2]

Molecular Weight 214.30 g/mol [1][2]

Appearance Solid (Off-white to light yellow)[1]

C[C@@H]1CCC2=C(C)C=C30C=C(C)C3=C2C
1[1]

SMILES

Structure Classification Terpenoids, Sesquiterpenes[1]

Natural Occurrence

Dihydropyrocurzerenone has been identified as a natural constituent of the resin of
Commiphora sphaerocarpa, a plant belonging to the Burseraceae family. This
furanosesquiterpene is isolated alongside other known compounds such as curzerenone and

furanodienone from this plant source[1][2].

Experimental Protocols

While a detailed, step-by-step protocol for the isolation of Dihydropyrocurzerenone is not
extensively documented in publicly available literature, the general methodology can be
inferred from studies on the chemical constituents of Commiphora species. The process
typically involves extraction from the plant resin followed by chromatographic separation and
spectroscopic identification.

General Isolation and Identification Workflow:

o Plant Material Collection and Preparation: The resin of Commiphora sphaerocarpa is

collected and prepared for extraction.
e Extraction: A suitable solvent is used to extract the chemical constituents from the resin.

o Chromatographic Separation: The crude extract is subjected to various chromatographic
techniques, such as column chromatography, to separate the individual compounds.
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e Spectroscopic Analysis: The purified compounds are then identified and characterized using
spectroscopic methods. The identification of Dihydropyrocurzerenone has been aided by
Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography (GC), and Gas
Chromatography-Mass Spectrometry (GC-MS).

Below is a generalized workflow diagram for the isolation and identification of
Dihydropyrocurzerenone.
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A generalized workflow for the isolation and identification of Dihydropyrocurzerenone.

Biological Activity and Signaling Pathways

Currently, there is a notable scarcity of published research specifically detailing the biological
activities, mechanism of action, and associated signaling pathways of
Dihydropyrocurzerenone. While many dihydropyrimidine and dihydropyridine derivatives
have been investigated for various pharmacological effects, including antimicrobial, anti-
inflammatory, and cytotoxic activities, these findings cannot be directly extrapolated to
Dihydropyrocurzerenone due to structural differences.

Future research is warranted to elucidate the potential therapeutic properties of
Dihydropyrocurzerenone and to understand its interactions with biological systems at the
molecular level. Investigating its effects on various cell lines and in animal models would be a
crucial first step in determining its pharmacological profile.

Conclusion

Dihydropyrocurzerenone is a naturally occurring furanosesquiterpene with a defined
chemical structure and known physicochemical properties. Its presence in Commiphora
sphaerocarpa has been established, and general methods for its isolation and identification are
understood. However, a significant knowledge gap exists regarding its biological functions and
potential as a therapeutic agent. This technical guide highlights the need for further in-depth
studies to explore the pharmacology of this compound, which may hold promise for future drug
discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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